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Introduction to 2-Butoxyethyl Oleate

2-Butoxyethyl oleate is a synthetic ester derivative that has gained significant attention in specialized
lubricant applications due to its unique combination of chemical properties and performance
characteristics. This chemical compound, systematically known as 2-butoxyethyl (9Z)-octadec-9-enoate
with CAS registry number 109-39-7, represents a specialized ester structure that integrates oleic acid's
favorable lubricity with the solubility-enhancing butoxyethoxy segment [1]. The molecular architecture of
this compound delivers exceptional surface activity and film-strengthening capabilities, making it
particularly valuable in formulating advanced lubricant systems for demanding industrial, metalworking, and

potentially specialized pharmaceutical manufacturing applications [2].

The compound's structure features a polar ester group that facilitates strong adsorption onto metal surfaces,
while the long hydrocarbon chains provide effective separation of interacting surfaces. The presence of the
butoxyethyl group significantly enhances solubility characteristics in various base oils and additive
packages, allowing formulators to achieve homogeneous blends with other performance additives [3]. For
researchers and scientists engaged in lubricant development and application engineering, understanding the
structure-property relationships of 2-butoxyethyl oleate is essential for optimizing its performance in
diverse operational environments, from industrial machinery to precision equipment in pharmaceutical

manufacturing settings.
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Chemical and Physical Properties

The functional characteristics of 2-butoxyethyl oleate as a lubricant component are direct manifestations
of its fundamental chemical and physical properties. This monoester compound with molecular formula
C24H4603 exhibits a balanced molecular architecture that confers favorable lubricating characteristics
across a range of operating conditions [4] [1] [5]. The compound's specific property profile determines its
behavior in lubricant formulations and influences parameters such as film strength, temperature stability, and

surface interactions.

Table 1: Fundamental Physicochemical Properties of 2-Butoxyethyl Oleate

Property Value Unit Method/Conditions
CAS RN 109-39-7 - -

Molecular Formula C24H460s3 - -

Molecular Weight 382.62 g/mol -

Density 0.893 g/cm3 at 20°C

Boiling Point 462.5 °C at 760 mmHg

Flash Point 168.5 °C Closed cup
Refractive Index 1.457 - n20/D

Vapor Pressure 9.81x107° mmHg at 25°C

Partition Coefficient (LogP) 7.38 - -

The relatively high molecular weight of 382.62 g/mol contributes to the compound's low volatility
characteristics, as evidenced by the substantial boiling point of 462.5°C and minimal vapor pressure at
ambient conditions [4] [5]. The elevated flash point of 168.5°C indicates commendable safety
characteristics during storage and handling, particularly important in industrial settings where high-

temperature operations may occur [5]. With a density of 0.893 g/cm3, the compound is slightly less dense
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than water, which influences its behavior in emulsion systems and separation characteristics in applications

where water contact may OCCur.

The hydrophobic nature of 2-butoxyethyl oleate is reflected in its high calculated partition coefficient
(LogP = 7.38), suggesting strong preference for organic phases [5]. This property significantly impacts the
compound's environmental fate and must be considered when designing lubricant systems with specific
environmental compatibility requirements. The relatively low refractive index (1.457) is characteristic of
saturated and unsaturated ester compounds, providing a reference point for quality control and purity

assessments during formulation processes [5].

Lubricant Formulation Applications

Metalworking Lubricants

The application of 2-butoxyethyl oleate in metalworking lubricants represents one of its most significant
industrial uses, particularly in formulations requiring enhanced lubricity and surface activity. Experimental
data and patent literature demonstrate that this oleate ester functions effectively as both a lubricity improver
and a surface modifier in various metal processing operations, including rolling, cutting, grinding, and
drilling applications [2] [3]. The compound's molecular structure enables effective reduction of friction and
wear between tooling and workpiece surfaces, thereby improving finish quality and extending tool service
life.

In specific patent documentation (US4585565A), alkoxyalkyl esters including 2-butoxyethyl oleate have
been incorporated into metalworking lubricant compositions comprising mineral oil bases with the ester
component serving as a performance-enhancing additive [2]. These formulations typically contain between
5-30% of the ester component in combination with other additives such as extreme pressure agents,
corrosion inhibitors, and emulsifiers to create comprehensive lubricant systems capable of meeting
demanding manufacturing specifications. The unique attribute of 2-butoxyethyl oleate in these applications
is its ability to maintain effective lubricating films under both boundary and hydrodynamic lubrication
regimes, making it particularly valuable in metal forming operations where load conditions vary

significantly.

Formulation Example: Basic Metalworking Fluid Concentrate
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e Mineral oil base: 60-70% (e.g., Group | or Il mineral oil)

e 2-Butoxyethyl oleate: 15-25% (primary lubricity agent)

e Emulsifier system: 8-12% (typically nonionic surfactants)

e Extreme pressure additive: 3-5% (e.qg., sulfurized compounds)
e Corrosion inhibitor: 1-2% (e.g., carboxylic acids or amines)

¢ Antioxidant: 0.5-1% (e.g., phenolic or amine-type)

This concentrate is typically diluted with water at ratios between 1:10 to 1:30 for final application,
depending on the specific metalworking operation and severity of conditions [2]. The 2-butoxyethyl oleate
component provides significant improvements in emulsion stability compared to simple mineral oil systems,
while delivering superior lubricity that translates to reduced energy consumption, improved surface finishes,

and extended tool life in industrial operations.

Synthetic and Bio-based Lubricant Systems

The growing emphasis on sustainability and environmental compatibility in industrial lubricants has
driven increased interest in ester-based formulations, where 2-butoxyethyl oleate serves as a valuable
component. Within the broader category of fatty acid esters, this compound offers formulation scientists a
balance between performance characteristics and practical handling properties [3]. Industry literature
categorizes 2-butoxyethyl oleate within the family of mono-esters derived from oleic acid, noting its
particular effectiveness in applications requiring a combination of excellent lubricity, manageable viscosity,

and good surface wetting characteristics.

When compared to other esters commonly employed in lubricant applications, 2-butoxyethyl oleate
occupies a specific performance niche. The following table compares key properties of 2-butoxyethyl oleate

with other commonly used ester base stocks and additives:

Table 2: Comparison of 2-Butoxyethyl Oleate with Other Lubricant Esters

Viscosity @ . . Pour .
Viscosity . Key Typical
Ester Type 40°C Point

Index Characteristics Applications
(mm?/s) (°C)

2-Butoxyethyl oleate  ~15-20 (est.) >200 (est.) <-20 Excellent lubricity, Metalworking,
(est.) good solubility rolling oils
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Viscosity @ . . Pour .
Viscosity . Key Typical
Ester Type 40°C Point L. ..
Index Characteristics Applications
(mm?/s) (°C)
2-Ethylhexyl oleate 10 >220 <-30 Low odor, high Aluminum
[3] lubricity processing,
cutting fluids
Isotridecyl stearate 16 ~180 (est.) <-15 High flash point, Industrial gear
[3] thermal stability oils
Diisotridecyl adipate 30 ~150 (est.) <-50 Excellent low temp  Automotive,
[3] properties industrial
lubricants
Trimethylolpropane 45 >200 <-30 High stability, low Rolling
trioleate [3] volatility applications, HT
greases

The distinctive property profile of 2-butoxyethyl oleate positions it as an effective lubricity enhancer
across diverse application temperatures while maintaining compatibility with both mineral oil and synthetic
base stocks. Technical data suggests that esters of oleic acid, including 2-butoxyethyl oleate, demonstrate
particularly favorable viscosity-temperature relationships (high viscosity index) compared to many
mineral oil base stocks, contributing to more consistent lubricating performance across operational
temperature ranges [3]. This characteristic is especially valuable in applications such as chain oils, gear
lubricants, and hydraulic fluids where equipment may experience significant temperature variations during

operation.

Experimental Protocols and Testing Methodologies

Emulsion Stability Testing Protocol

Emulsion stability is a critical performance parameter for metalworking fluids containing 2-butoxyethyl

oleate, as it directly influences product shelf life and application performance. This protocol outlines a
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standardized methodology for evaluating the emulsion stability of lubricant formulations incorporating 2-

butoxyethyl oleate as a key component.

Materials and Equipment

Lubricant concentrate containing 2-butoxyethyl oleate (15-25%)
Deionized water

Graduated cylinders (100 mL with ground glass stoppers)
Constant temperature water bath (x1°C control)

Turbidity meter or spectrophotometer

pH meter

Centrifuge with controlled temperature capability

Procedure

Prepare a 5% dilution of the lubricant concentrate in deionized water at 25°C using a magnetic stirrer
set at 500 rpm for 5 minutes.
Transfer 100 mL of the emulsion to a graduated cylinder, record initial turbidity and pH values.
Place cylinders in a constant temperature water bath maintained at 20°C, 40°C, and 55°C for
evaluation of temperature effects.
Record observations at 1, 4, 8, and 24-hour intervals for:

o Phase separation (mL of separated oil or cream layer)

o Turbidity changes (NTU units)

o pH variation
For accelerated stability testing, subject emulsion samples to centrifugation at 3000 rpm for 30
minutes at 25°C, then measure percentage phase separation.
Repeat the entire procedure at water hardness levels of 50 ppm, 150 ppm, and 300 ppm (as CaCOs)
to evaluate hardness tolerance.

Acceptance Criteria

Excellent stability: <1% separation after 24 hours at 55°C
Good stability: 1-3% separation after 24 hours at 55°C
Marginal stability: 3-5% separation after 24 hours at 55°C
Unacceptable: >5% separation after 24 hours at 55°C

Formulations containing 2-butoxyethyl oleate typically demonstrate enhanced emulsion stability compared

to simple mineral oil systems due to the surfactant-like character of the butoxyethoxy group, which

facilitates formation of more stable oil-in-water emulsions [2].
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Extreme Pressure (EP) and Antiwear Testing

The lubricity-enhancing properties of 2-butoxyethyl oleate can be quantitatively evaluated using

standardized extreme pressure and antiwear testing protocols. These tests provide critical data on the

compound's performance under boundary lubrication conditions where surface contact occurs between

opposing asperities.

Four-Ball Wear Test Protocol

e Equipment Setup: Configure Four-Ball Wear tester according to ASTM D4172 standards.
¢ Test Conditions:

[¢]

[e]

[e]

o

(e]

Load: 40 kg, 60 kg, 80 kg, 100 kg (progressive loading)

Speed: 1200 rpm £ 60 rpm

Temperature: 75°C £ 2°C

Duration: 60 minutes = 1 minute

Steel balls: 12.7 mm diameter, AlSI E-52100 steel, Rockwell C hardness 64-66

e Procedure:

[e]

o

[e]

Clean all test components thoroughly with petroleum ether followed by acetone.

Position one steel ball in the driving collet and three stationary balls locked in position in the ball
pot.

Add 10 mL of test lubricant (formulation containing 2-butoxyethyl oleate) to cover the
stationary balls.

Apply specified load and run test for predetermined duration at controlled temperature.

After test completion, carefully disassemble apparatus, clean wear scars, and measure wear
scar diameters on the three stationary balls using an optical microscope.

Calculate mean wear scar diameter (MWD) and standard deviation.

e Data Analysis:

[e]

o

Compare MWD values for formulations with and without 2-butoxyethyl oleate.
Calculate percentage wear reduction using the formula: % Reduction = [(MWDo -
MWD1)/MWDo] x 100

Perform metallurgical examination of wear scars using scanning electron microscopy to
characterize wear mechanisms.

The extreme pressure performance can be further evaluated using the Four-Ball EP test (ASTM D2783) to

determine the weld point and load-wear index, providing critical data on the maximum load-carrying

capacity of lubricant formulations containing 2-butoexyethyl oleate [2].
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Four-Ball Wear Test Methodology

Experimental Phase
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Corrosion Prevention Testing
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Corrosion inhibition is a critical secondary function of lubricant formulations, particularly in metalworking
applications where processed components may be stored before further processing. This protocol evaluates

the corrosion prevention capabilities of formulations containing 2-butoxyethyl oleate.

Humidity Cabinet Testing (ASTM D1748)

e Prepare metal coupons (cast iron, steel, aluminum, brass) according to standard dimensions and
surface finish specifications.

¢ Clean coupons thoroughly to remove any protective oils or surface contaminants.

e Apply test lubricant to coupons by dipping, ensuring complete coverage, then drain excess fluid.

e Place coupons in humidity cabinet maintained at 49°C + 1°C with 95-100% relative humidity.

¢ Position coupons at a 15-30° angle from vertical to allow condensate runoff.

e Examine coupons at 24-hour intervals for signs of corrosion, rust formation, or staining.

e Document results visually and numerically using standardized rating scales.

Formulations containing 2-butoxyethyl oleate typically demonstrate enhanced corrosion protection
compared to base mineral oils alone, attributable to the compound's ability to form more continuous and

adherent protective films on metal surfaces [2].

Structure-Activity Relationship Analysis

The lubrication efficacy of 2-butoxyethyl oleate can be fundamentally understood through analysis of its
molecular structure and how specific components contribute to its performance characteristics. The
compound's architecture consists of three key domains that synergistically contribute to its lubricating

properties.
Molecular Domain Analysis

¢ Oleate moiety: The C18 unsaturated hydrocarbon chain derived from oleic acid provides the primary
hydrophobic character and determines the compound's viscosity characteristics. The cis-double bond
at the 9-position introduces a molecular kink that prevents tight crystalline packing, resulting in a low
pour point and improved fluidity at reduced temperatures. This structural feature enhances the

compound's performance in applications requiring operation across wide temperature ranges [3].

o Ester linkage: The polar carbonyl group serves as a strong adsorption site for metal surfaces,

facilitating the formation of oriented molecular films that effectively separate interacting surfaces. This
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molecular orientation creates a protective boundary layer that reduces both friction and wear under
high-load conditions. The ester functionality also contributes to the compound's inherent

biodegradability, an increasingly important consideration in environmentally sensitive applications

[3].

e Butoxyethoxy segment: This portion of the molecule dramatically influences solubility
characteristics and surface activity. The oxygen atoms within this segment introduce mild polarity
that enhances compatibility with both polar additives and non-polar base oils. This segment also
contributes to the compound's effectiveness in stabilizing oil-water interfaces in emulsion systems,

making it particularly valuable in metalworking fluid applications [2].

Structure-Activity Relationship of 2-Butoxyethyl Oleate

Molecular Domains

Oleate Moiety Ester Linkage Butoxyethoxy Segment
(C18 unsaturated chain) (Polar carbonyl group) (Solubility modifier)

Functional Properties
Low Temperature Metal Surface Enhanced Solubility Emulsion
Fluidity Adsorption in Base Oils Stabilization

Click to download full resolution via product page

The synergistic combination of these structural elements positions 2-butoxyethyl oleate as a versatile
lubricant additive capable of addressing multiple performance requirements simultaneously. The molecule's
architecture enables it to function effectively as a polarity modifier, film strength enhancer, and viscosity
modifier within diverse lubricant systems. Understanding these fundamental structure-activity relationships
enables formulators to more effectively select 2-butoxyethyl oleate for specific application requirements

and to optimize its concentration relative to other formulation components.

Conclusion and Future Perspectives
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2-Butoxyethyl oleate represents a versatile ester-based additive that continues to find application in
specialized lubricant formulations where balanced performance characteristics are required. The compound's
unique molecular structure delivers a combination of lubricity, solubility enhancement, and surface activity
that distinguishes it from simpler ester compounds. As lubricant technology evolves toward more sustainable
and environmentally compatible formulations, the position of 2-butoxyethyl oleate and similar esters
appears increasingly favorable due to their inherent biodegradability and potential derivation from

renewable resources [3].

Future development opportunities for 2-butoxyethyl oleate applications include more specialized high-
performance synthetic blends where its solubility-enhancing characteristics can improve the dispersion of
advanced additive packages. Additionally, the compound's surface activity and film-forming capabilities
suggest potential in emerging application areas such as synthetic compressor oils, biodegradable hydraulic
fluids, and specialized greases for extreme conditions. Further research into molecular analogs with modified
chain architectures may yield derivatives with optimized performance profiles for specific application
requirements, potentially expanding the utility of this chemistry platform across broader segments of the

lubricants market.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 12 /12 Tech Support


https://www.smolecule.com/products/b1511955#2-butoxyethyl-oleate-lubricant-applications
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1511955?utm_src=pdf-bulk
https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

